N-(4-ethoxyphenyl)-4-hydroxy-8-(trifluoromethyl)quinoline-3-carboxamide

• IUPAC Name: N-(4-ethoxyphenyl)-4-oxo-8-(trifluoromethyl)-1H-quinoline-3-carboxamide
• InChI: InChI=1S/C19H15F3N2O3/c1-2-27-12-8-6-11(7-9-12)24-18(26)14-10-23-16-13(17(14)25)4-3-5-15(16)19(20,21)22/h3-10H,2H2,1H3,(H,23,25)(H,24,26)
• InChI Key: KMUWIRAFWNILON-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)C2=CNC3=C(C2=O)C=CC=C3C(F)(F)F
• Molecular Formula: C19H15F3N2O3
• Molecular Weight: 376.3 g/mol
• CAS No.: 946204-18-8

Description

N-(4-ethoxyphenyl)-4-hydroxy-8-(trifluoromethyl)quinoline-3-carboxamide, also known as EF24, is a synthetic compound that has gained significant attention in the scientific community due to its potential therapeutic applications. EF24 is a derivative of curcumin, a natural compound found in turmeric, and has been shown to possess anti-inflammatory, anti-cancer, and neuroprotective properties.

Scientific Research Applications

Polymorphic Modifications and Diuretic Properties

One study discusses the polymorphic modifications of a compound similar to N-(4-ethoxyphenyl)-4-hydroxy-8-(trifluoromethyl)quinoline-3-carboxamide, which possesses strong diuretic properties. This could be relevant for developing new hypertension remedies. The study found two polymorphic forms, which differ in their crystal packing and molecular organization, potentially affecting the compound's physical properties and efficacy (Shishkina et al., 2018).

Antimicrobial Potential

Another research avenue explored is the synthesis of novel derivatives with potential antimicrobial properties. For instance, the synthesis of pyrazolo[3,4-d]pyrimidine derivatives using a similar quinoline compound as a precursor demonstrated significant antibacterial and antifungal activities. This suggests the potential of this compound derivatives in developing new antimicrobial agents (Holla et al., 2006).

Radioligand Potential for Medical Imaging

The compound's structural analogs have been labeled for potential use as radioligands in medical imaging, specifically for visualizing peripheral benzodiazepine receptors using positron emission tomography (PET). This application is critical for non-invasive assessments of various physiological and pathological processes in vivo (Matarrese et al., 2001).

Carbonic Anhydrase Inhibition for Therapeutic Applications

Research on substituted quinoline-2-carboxamides has shown that these compounds can inhibit carbonic anhydrase (CA) isoforms, which are relevant in treating conditions like glaucoma, epilepsy, and certain types of edema. The study identified compounds with low nanomolar inhibition constants against different CA isoforms, highlighting the therapeutic potential of these molecules (Thacker et al., 2019).